molecular formula C13H17ClF2N4O B6172401 2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride CAS No. 2639418-51-0

2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride

Cat. No. B6172401
CAS RN: 2639418-51-0
M. Wt: 318.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a difluorophenyl group, a triazole ring, and an aminoethanol group. The exact three-dimensional structure would depend on the specific stereochemistry at each chiral center .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially interact with biological systems in a variety of ways, depending on its specific structure and properties .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and how it is used. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and effects. It could potentially be of interest in fields such as medicinal chemistry or materials science .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2,4-difluorobenzaldehyde with 1-methyl-1H-1,2,4-triazole in the presence of sodium borohydride to form 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanol. This intermediate is then reacted with 2-chloroethylamine hydrochloride to form the final product, 2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride.", "Starting Materials": [ "2,4-difluorobenzaldehyde", "1-methyl-1H-1,2,4-triazole", "sodium borohydride", "2-chloroethylamine hydrochloride" ], "Reaction": [ "Step 1: 2,4-difluorobenzaldehyde is reacted with 1-methyl-1H-1,2,4-triazole in the presence of sodium borohydride to form 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanol.", "Step 2: 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanol is reacted with 2-chloroethylamine hydrochloride to form the final product, 2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride." ] }

CAS RN

2639418-51-0

Product Name

2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride

Molecular Formula

C13H17ClF2N4O

Molecular Weight

318.8

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.